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Compound of Interest

Compound Name: Reactive yellow 3

Cat. No.: B1329402

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of C.l. Reactive Yellow 3
(CAS RN: 6539-67-9), a widely used reactive azo dye. A comprehensive understanding of its
solubility in aqueous and organic media is critical for its application in textile dyeing, printing,
and various research and development fields. This document summarizes the available
guantitative solubility data, outlines detailed experimental protocols for solubility determination,
and presents a visual workflow for these procedures.

Core Physicochemical Properties of C.l. Reactive
Yellow 3

C.l. Reactive Yellow 3 is a yellow powder with the molecular formula C21H17CINsO7S2 and a
molecular weight of approximately 592.99 g/mol .[1] Its chemical structure, featuring multiple
polar functional groups including sulfonic acid and triazine moieties, governs its solubility
characteristics.

Quantitative Solubility Data

Precise and consistent quantitative solubility data for C.l. Reactive Yellow 3 is limited and
presents some discrepancies in the available literature. The following tables summarize the
reported solubility values.
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ble 1: solubility of C.L F ive Yellow 3

Reported Solubility

Solvent Temperature (°C) Source(s)
(9/L)

Water 50 40 [2][3]

Water 50 15 [415]

Note: The conflicting reported values for water solubility at 50°C highlight the importance of
empirical verification for specific applications.

Table 2: Solubility of C.I. Reactive Yellow 3 in Organic
Solvents

Quantitative solubility data for C.l. Reactive Yellow 3 in common organic solvents is not readily
available in the reviewed literature. The general insolubility of highly polar reactive dyes in non-
polar organic solvents is expected. However, solubility in polar aprotic solvents may be
possible. A detailed experimental protocol is provided below for the determination of solubility in
these media.

Experimental Protocols for Solubility Determination

The following protocols describe the gravimetric method and the UV-Vis spectrophotometry
method for the quantitative determination of the solubility of C.I. Reactive Yellow 3.

Protocol 1: Gravimetric Determination of Solubility

This method is suitable for determining solubility in volatile solvents.

Materials:

C.l. Reactive Yellow 3 powder

Solvent of interest (e.g., water, ethanol, acetone)

Analytical balance

Thermostatic shaker or water bath
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Centrifuge

Syringe filters (0.45 pum pore size)

Pre-weighed glass vials

Drying oven or vacuum desiccator

Procedure:

Preparation of a Saturated Solution:

o Add an excess amount of C.I. Reactive Yellow 3 powder to a known volume of the
solvent in a sealed container.

o Place the container in a thermostatic shaker or water bath set to the desired temperature.

o Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached.

Separation of Undissolved Solid:
o Allow the suspension to settle.

o Centrifuge the suspension at a high speed (e.g., 10,000 rpm) for 15-20 minutes to pellet
the undissolved solid.

o Carefully draw a known volume of the clear supernatant using a syringe and pass it
through a 0.45 pm syringe filter to remove any remaining particulates.

Quantification:
o Transfer the filtered saturated solution to a pre-weighed glass vial.

o Evaporate the solvent completely in a drying oven at an appropriate temperature or in a
vacuum desiccator.

o Once the solvent is fully evaporated, weigh the vial containing the dried dye residue.
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o Calculate the solubility using the following formula:

Solubility (g/L) = (Mass of vial with residue - Mass of empty vial) / Volume of supernatant
taken

Protocol 2: Spectrophotometric Determination of
Solubility

This method is highly sensitive and suitable for determining the solubility of dyes in various
solvents.

Materials:

o C.l. Reactive Yellow 3 powder

e Solvent of interest

e UV-Vis Spectrophotometer

e Volumetric flasks and pipettes

e Analytical balance

e Thermostatic shaker or water bath

o Centrifuge and syringe filters (0.45 um)
Procedure:

e Preparation of a Calibration Curve:

o Prepare a stock solution of C.l. Reactive Yellow 3 of a known concentration in the solvent
of interest.

o Create a series of standard solutions of decreasing concentrations by serial dilution of the
stock solution.
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o Measure the absorbance of each standard solution at the wavelength of maximum
absorbance (Amax) using the UV-Vis spectrophotometer.

o Plot a calibration curve of absorbance versus concentration.

o Preparation of the Saturated Solution:

o Follow steps 1 and 2 from the Gravimetric Determination protocol to prepare a clear,
saturated solution.

¢ Quantification:

o

Accurately dilute a known volume of the saturated supernatant with the solvent to bring its
absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at Amax.

o

[¢]

Use the equation of the line from the calibration curve to determine the concentration of
the diluted solution.

[¢]

Calculate the solubility of the original saturated solution, accounting for the dilution factor.
Solubility (g/L) = Concentration of diluted solution x Dilution factor

Mandatory Visualizations

The following diagrams illustrate the experimental workflow for determining the solubility of C.I.
Reactive Yellow 3.
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Experimental Workflow for Solubility Determination
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Caption: Workflow for Solubility Determination of C.I. Reactive Yellow 3.
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Spectrophotometric Quantification Pathway
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Caption: Pathway for Spectrophotometric Quantification of Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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